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Compound of Interest

Compound Name: Lorglumide Sodium

CAS No.: 1021868-76-7

Cat. No.: B053876

Get Quote

Executive Summary & Mechanism of Action
Lorglumide Sodium is a potent, specific, and competitive antagonist of the Cholecystokinin-A

(CCK-A or CCK1) receptor. Unlike its predecessor proglumide, lorglumide exhibits nanomolar

affinity for the CCK-A receptor, making it a critical tool for investigating pancreatic exocrine

secretion, gallbladder motility, and the pathophysiology of acute pancreatitis.

Mechanistic Causality: In rat models, Cholecystokinin (CCK) and its analogues (e.g., Caerulein)

induce acinar cell hyperstimulation. This leads to the premature activation of trypsinogen to

trypsin within the pancreas, causing autodigestion (pancreatitis). Lorglumide Sodium acts by

competitively occupying the CCK-A receptor sites on the acinar cell membrane, thereby

preventing the calcium influx and signaling cascade required for this pathological

hyperstimulation.

Visualization: CCK-A Receptor Antagonism Pathway
The following diagram illustrates the competitive inhibition mechanism at the acinar cell level.
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Figure 1: Mechanism of Action showing Lorglumide Sodium competitively blocking the CCK-A

receptor signaling cascade.

Formulation & Preparation
Critical Technical Note: This protocol specifies Lorglumide Sodium. The sodium salt form is

utilized to ensure aqueous solubility, avoiding the need for organic solvents like DMSO which

can induce physiological artifacts in gastrointestinal studies.

Solvent (Vehicle): 0.9% Physiological Saline (NaCl).

Solubility: ~10 mg/mL in water/saline.

pH Adjustment: Ensure pH is near neutral (7.0–7.4). The salt form usually buffers well, but

verify before injection to prevent peritoneal irritation.

Stability: Prepare fresh immediately prior to use. Lorglumide is sensitive to light; keep

solutions in amber vials or wrapped in foil.

Recommended Dosage Guidelines
Dosage is application-dependent. The following matrix synthesizes data for the three most

common rat phenotypes.
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Experimental
Model

Route of
Admin

Recommended
Dosage

Timing
Relative to
Challenge

Primary
Endpoint

Acute

Pancreatitis

(Protective)

Intraperitoneal

(i.p.)
5.0 – 10.0 mg/kg

-15 to -30 min

(Pre-treatment)

Reduction in

serum

amylase/lipase;

reduced edema.

Gastric Emptying

/ Motility

Subcutaneous

(s.c.)
1.0 – 5.0 mg/kg -20 min

Reversal of

CCK-induced

gastric emptying

delay.

Satiety / Feeding

Behavior

Intraperitoneal

(i.p.)
0.5 – 2.5 mg/kg

-15 min (Prior to

dark cycle)

Increase in food

intake (blocking

satiety signal).

Detailed Protocol: Protective Efficacy in Caerulein-
Induced Pancreatitis
This workflow is the "Gold Standard" for validating Lorglumide activity. It tests the compound's

ability to prevent supramaximal stimulation of the pancreas.

Experimental Design
Subject: Wistar or Sprague-Dawley Rats (200–250g).

Groups (n=6 min):

Control: Saline (i.p.) + Saline (s.c.)

Model: Saline (i.p.) + Caerulein (s.c.)

Treatment: Lorglumide Na (i.p.) + Caerulein (s.c.)

Step-by-Step Workflow
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1. Acclimation & Fasting

Fast rats for 12–16 hours prior to the experiment to standardize gastric content.

Allow water ad libitum.

2. Preparation of Solutions

Agonist: Dissolve Caerulein in saline to a concentration allowing a delivery of 50 µg/kg

(volume ~1 mL/kg).

Antagonist (Lorglumide Na): Dissolve in saline to reach a concentration of 5 mg/mL.

3. Pre-treatment (The Blocking Step)

Time T = -30 min: Administer Lorglumide Sodium (10 mg/kg, i.p.) to the Treatment group.

Rationale: Competitive antagonists require receptor occupancy before the agonist floods the

system.

4. Induction of Pancreatitis

Time T = 0: Administer Caerulein (50 µg/kg, s.c.) to Model and Treatment groups.

Note: For severe models, hourly injections of Caerulein may be required for 4–6 hours. If

using multiple injections, administer a maintenance dose of Lorglumide (5 mg/kg) every 2

hours.

5. Harvest & Analysis

Time T = +6 hours: Euthanize animals.

Sample Collection: Trunk blood (for serum amylase/lipase) and pancreatic tissue (for

histology/edema weight).

Visualization: Experimental Timeline
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Figure 2: Temporal workflow for the prophylactic administration of Lorglumide Sodium.

Validation & Troubleshooting (Self-Validating
Systems)
To ensure the data is reliable, the experiment must contain internal validation checks:

The "Model" Check: The Model group (Caerulein only) must show a significant elevation (at

least 5-fold) in serum amylase compared to the Control group. If this fails, the induction

failed, and Lorglumide efficacy cannot be assessed.

The "Vehicle" Check: Inject the vehicle (saline) alone in a small cohort to ensure the injection

stress or vehicle pH is not causing inflammation.

Dose-Response Verification: If 10 mg/kg fails to block effects, verify the chemical integrity of

the Lorglumide. It oxidizes easily. Run a UV-Vis spectrum check or HPLC purity check if the

compound is old.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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